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Compound of Interest

Compound Name: BROMINE

Cat. No.: B1232223 Get Quote

Proper disposal of bromine is a critical safety concern in any laboratory setting. Due to its high

reactivity, toxicity, and corrosive nature, bromine and bromine-containing waste are classified

as hazardous materials and must be handled with strict adherence to established protocols.[1]

[2][3][4][5][6] The following guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals to manage and dispose of

bromine waste safely and in compliance with regulations.

Immediate Safety & Handling
Before beginning any disposal procedure, it is imperative to work within a certified chemical

fume hood to prevent the inhalation of toxic fumes.[4][5][6][7] Bromine vapors are dense and

will settle in low-lying areas.[8][9]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield.[6]

Gloves: Nitrile or neoprene gloves are recommended; however, always consult the

manufacturer's compatibility chart.[6]

Lab Coat: A fully buttoned lab coat is mandatory.[6]

Respiratory Protection: For spill response outside a fume hood, a respirator may be

necessary and should only be used by trained personnel.[5]
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Accidental spills are a common source of bromine waste. The response protocol depends on

the size of the spill.

Small Spills (<10 mL inside a fume hood):

Contain the spill within the fume hood.

Neutralize the bromine using a 5-10% solution of sodium thiosulfate.[7]

Absorb the neutralized mixture with an inert material such as vermiculite, sand, or

specialized spill pads.[2][7][10]

Collect the absorbed material in a designated, sealed hazardous waste container.[6][10]

Large Spills (>10 mL or any spill outside a fume hood):

Evacuate all personnel from the immediate area.[7][10]

Alert others and notify your institution's Environmental Health & Safety (EHS) department

and the Principal Investigator immediately.[7][10]

Isolate the area to prevent entry.[11] Professional emergency responders are required for

cleanup.[11]

Experimental Protocol: Neutralization of Bromine
Waste
This protocol details the standard method for neutralizing excess or unreacted bromine for

disposal using a sodium thiosulfate solution.

Materials:

Bromine waste

Sodium thiosulfate (Na₂S₂O₃) solution (10% or saturated) or Sodium bisulfite.[1][10]

Large beaker or flask (at least twice the volume of the waste)
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Stir bar and stir plate

Appropriate hazardous waste container, properly labeled.[6][10]

Procedure:

Prepare Neutralizing Agent: In a chemical fume hood, prepare a 10% aqueous solution of

sodium thiosulfate. A saturated solution can also be used.[7][10]

Cooling: If the bromination reaction was exothermic, ensure the waste solution is cooled to

room temperature before neutralization.

Slow Addition: Place the beaker of sodium thiosulfate solution on a stir plate and stir gently.

Very slowly, add the bromine waste to the neutralizing solution using a pipette or dropping

funnel. Caution: Do not add the neutralizing agent to the bromine waste, as this can cause a

violent reaction, especially with dry reagents.[12]

Monitor Reaction: The characteristic reddish-brown color of bromine will fade as it is

converted to colorless bromide ions. Continue adding the bromine waste until the color is

fully discharged.

Ensure Complete Neutralization: Add a small amount of extra sodium thiosulfate solution to

ensure all bromine has reacted.

Waste Collection: The resulting neutralized solution, now containing sodium bromide, can be

collected in a properly labeled halogenated waste container.[10]

Final Disposal: The sealed container must be disposed of through a licensed hazardous

waste management service, in accordance with institutional and regulatory guidelines.[1][2]

Quantitative Data Summary
The following table provides key quantitative data for the safe handling and disposal of

bromine.
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Parameter Value Reference

Exposure Limits (ACGIH) TWA: 0.1 ppm; STEL: 0.2 ppm [6]

Exposure Limits (NIOSH) TWA: 0.1 ppm; STEL: 0.3 ppm [6]

Exposure Limits (DOSH) TWA: 0.1 ppm; STEL: 0.3 ppm [6]

Neutralizing Solution 5-10% Sodium Thiosulfate (aq) [7]

Oral Toxicity (LD50, Rat) 2,600 mg/kg [6]

Large Spill Threshold >10 mL [10]

Emergency Isolation Distance
At least 60 meters in all

directions
[11]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Bromine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of bromine.
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Caption: Workflow for safe handling and disposal of bromine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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